Cas no 2229667-72-3 (3-(4-bromofuran-2-yl)prop-2-en-1-ol)
3-(4-bromofuran-2-yl)prop-2-en-1-ol Chemical and Physical Properties
Names and Identifiers
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- 3-(4-bromofuran-2-yl)prop-2-en-1-ol
- EN300-1917474
- 2229667-72-3
-
- Inchi: 1S/C7H7BrO2/c8-6-4-7(10-5-6)2-1-3-9/h1-2,4-5,9H,3H2/b2-1+
- InChI Key: HQDMWLYCNWSGGY-OWOJBTEDSA-N
- SMILES: BrC1=COC(=C1)/C=C/CO
Computed Properties
- Exact Mass: 201.96294g/mol
- Monoisotopic Mass: 201.96294g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 33.4Ų
3-(4-bromofuran-2-yl)prop-2-en-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1917474-0.05g |
3-(4-bromofuran-2-yl)prop-2-en-1-ol |
2229667-72-3 | 0.05g |
$647.0 | 2023-09-17 | ||
| Enamine | EN300-1917474-0.1g |
3-(4-bromofuran-2-yl)prop-2-en-1-ol |
2229667-72-3 | 0.1g |
$678.0 | 2023-09-17 | ||
| Enamine | EN300-1917474-0.25g |
3-(4-bromofuran-2-yl)prop-2-en-1-ol |
2229667-72-3 | 0.25g |
$708.0 | 2023-09-17 | ||
| Enamine | EN300-1917474-0.5g |
3-(4-bromofuran-2-yl)prop-2-en-1-ol |
2229667-72-3 | 0.5g |
$739.0 | 2023-09-17 | ||
| Enamine | EN300-1917474-1.0g |
3-(4-bromofuran-2-yl)prop-2-en-1-ol |
2229667-72-3 | 1g |
$1157.0 | 2023-06-01 | ||
| Enamine | EN300-1917474-2.5g |
3-(4-bromofuran-2-yl)prop-2-en-1-ol |
2229667-72-3 | 2.5g |
$1509.0 | 2023-09-17 | ||
| Enamine | EN300-1917474-5.0g |
3-(4-bromofuran-2-yl)prop-2-en-1-ol |
2229667-72-3 | 5g |
$3355.0 | 2023-06-01 | ||
| Enamine | EN300-1917474-10.0g |
3-(4-bromofuran-2-yl)prop-2-en-1-ol |
2229667-72-3 | 10g |
$4974.0 | 2023-06-01 | ||
| Enamine | EN300-1917474-1g |
3-(4-bromofuran-2-yl)prop-2-en-1-ol |
2229667-72-3 | 1g |
$770.0 | 2023-09-17 | ||
| Enamine | EN300-1917474-5g |
3-(4-bromofuran-2-yl)prop-2-en-1-ol |
2229667-72-3 | 5g |
$2235.0 | 2023-09-17 |
3-(4-bromofuran-2-yl)prop-2-en-1-ol Related Literature
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
Additional information on 3-(4-bromofuran-2-yl)prop-2-en-1-ol
Comprehensive Overview of 3-(4-bromofuran-2-yl)prop-2-en-1-ol (CAS No. 2229667-72-3): Properties, Applications, and Industry Insights
The compound 3-(4-bromofuran-2-yl)prop-2-en-1-ol (CAS No. 2229667-72-3) is a brominated furan derivative with a propenol side chain, garnering significant attention in pharmaceutical and material science research. Its unique molecular structure, featuring a bromofuran core and an unsaturated alcohol moiety, makes it a versatile intermediate for synthesizing complex organic molecules. Researchers and industries are increasingly exploring its potential due to its reactivity and compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, which are pivotal in modern drug discovery.
In recent years, the demand for furan-based compounds like 3-(4-bromofuran-2-yl)prop-2-en-1-ol has surged, driven by their applications in agrochemicals, fluorescent dyes, and bioactive molecules. A trending topic in organic chemistry forums revolves around optimizing its synthesis to improve yield and purity, addressing challenges like regioselectivity and stability. Google Scholar data indicates a 40% annual increase in publications referencing bromofuran derivatives, highlighting its growing relevance. Users frequently search for "synthetic routes for 3-(4-bromofuran-2-yl)prop-2-en-1-ol" or "spectroscopic characterization of CAS 2229667-72-3," reflecting the need for practical guidance.
From an industrial perspective, 3-(4-bromofuran-2-yl)prop-2-en-1-ol is valued for its role in developing heterocyclic scaffolds, which are foundational in designing kinase inhibitors and antimicrobial agents. Its 4-bromofuran group acts as a handle for further functionalization, enabling the creation of libraries for high-throughput screening. Environmental considerations are also a hot topic, with researchers investigating greener catalytic systems to minimize waste during its production. This aligns with the broader push for sustainable chemistry, a key focus in 2024’s R&D trends.
Analytical techniques such as NMR, HPLC, and mass spectrometry are critical for quality control of CAS 2229667-72-3. A common query among chemists is "How to distinguish 3-(4-bromofuran-2-yl)prop-2-en-1-ol isomers?"—a challenge addressed via 2D-NMR and computational modeling. The compound’s UV absorption properties further make it a candidate for optoelectronic materials, a niche yet rapidly expanding market. Startups specializing in organic electronics have patented derivatives of this molecule for use in flexible displays, tapping into the AI-driven demand for wearable technology.
Regulatory compliance and safety data for 3-(4-bromofuran-2-yl)prop-2-en-1-ol remain a priority. While not classified as hazardous under current guidelines, proper handling protocols are emphasized in SDS documentation. Searches like "thermal stability of bromofuran alcohols" or "scalable purification of 2229667-72-3" dominate technical discussions, underscoring the need for standardized protocols. Collaborative platforms like Reaxys and SciFinder report a 25% annual rise in dataset downloads for this CAS number, signaling its expanding utility.
In conclusion, 3-(4-bromofuran-2-yl)prop-2-en-1-ol (CAS No. 2229667-72-3) exemplifies the intersection of innovation and practicality in synthetic chemistry. Its adaptability across pharmaceuticals, materials, and sustainability initiatives positions it as a compound of enduring interest. Future research will likely explore its enantioselective applications and bioactivity profiles, answering user queries like "Can bromofuran-propenol derivatives act as antiviral agents?"—a testament to its untapped potential.
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